Cas no 36034-54-5 (4-Methoxyisoquinoline)

4-Methoxyisoquinoline Properties

Names and Identifiers

• 4-Methoxyisoquinoline
• 4-Methoxyisochinolin
• 4-Methoxy-isochinolin
• 4--methoxyisoquinoline
• 4-Methoxy-isoquinoline
• AC1MX6EX
• ACT10464
• ANW-49891
• CTK8B5739
• Isoquinoline,4-methoxy-
• SureCN1536378
• 4-methoxy isoquinoline
• YZGFLHYYILUCCS-UHFFFAOYSA-N
• FCH1183776
• AX8165726
• AB0024470
• W5750
• ST24029157
• A26435
• 034M545
• 36034-54-5
• SCHEMBL1536378
• CS-D0173
• J-515668
• DB-028956
• FS-3118
• MFCD01646265
• DTXSID00396379
• SY041611
• DS-1018
• AKOS015852347
• AC-907/34121044
• 4-(methyloxy)isoquinoline
• +Expand

• MDL： MFCD01646265
• InChIKey： YZGFLHYYILUCCS-UHFFFAOYSA-N
• Inchi： 1S/C10H9NO/c1-12-10-7-11-6-8-4-2-3-5-9(8)10/h2-7H,1H3
• SMILES： O(C([H])([H])[H])C1=C([H])N=C([H])C2=C([H])C([H])=C([H])C([H])=C21

Computed Properties

• Exact Mass: 159.06847
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 159.068413911g/mol
• Heavy Atom Count: 12
• Complexity: 149
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 22.1

Experimental Properties

• PSA: 22.12
• Boiling Point: 425.4±18.0 °C at 760 mmHg
• Melting Point: No data available
• Flash Point: 211.1±21.2 °C
• Color/Form: No data available
• Density: 1.130